Cas no 2287261-97-4 (2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-(3-propan-2-yl-1-bicyclo[1.1.1]pentanyl)acetic acid)

• Product Name: 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-(3-propan-2-yl-1-bicyclo[1.1.1]pentanyl)acetic acid
• CAS No: 2287261-97-4
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• CID: 5919150
• PubChem ID: 137945725
• Update Time: 2025-06-08

2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-(3-propan-2-yl-1-bicyclo[1.1.1]pentanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-2-[3-(propan-2-yl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• EN300-6761282
• 2287261-97-4
• 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-(3-propan-2-yl-1-bicyclo[1.1.1]pentanyl)acetic acid

• Inchi： 1S/C15H25NO4/c1-9(2)14-6-15(7-14,8-14)10(11(17)18)16-12(19)20-13(3,4)5/h9-10H,6-8H2,1-5H3,(H,16,19)(H,17,18)
• InChI Key： RNKCCFSJKFVDMS-UHFFFAOYSA-N
• SMILES： OC(C(C12CC(C(C)C)(C1)C2)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 283.17835828g/mol
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-(3-propan-2-yl-1-bicyclo[1.1.1]pentanyl)acetic acid

Professional Introduction to Compound with CAS No. 2287261-97-4 and Product Name: 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-(3-propan-2-yl-1-bicyclo[1.1.1]pentanyl)acetic acid

Compound with the CAS number 2287261-97-4 and the product name 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-(3-propan-2-yl-1-bicyclo[1.1.1]pentanyl)acetic acid represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The unique combination of functional groups and stereochemistry in this molecule positions it as a promising candidate for further exploration in drug discovery.

The molecular framework of this compound includes a bicyclo[1.1.1]pentanyl moiety, which is a cyclic hydrocarbon structure with three rings fused together. This particular scaffold is known for its stability and flexibility, making it an attractive component in the design of bioactive molecules. The presence of a (3-propan-2-yl) substituent further enhances the complexity of the molecule, contributing to its distinct chemical properties and interactions with biological targets.

One of the most notable features of this compound is the (2-Methylpropan-2-yl)oxycarbonylamino group, which serves as a protecting group in peptide synthesis and has been widely used in the pharmaceutical industry. This group not only provides stability to the molecule during synthetic processes but also plays a crucial role in modulating its biological activity. The acetic acid moiety at the end of the molecule contributes to its solubility and reactivity, making it suitable for various chemical modifications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The structural features of CAS No. 2287261-97-4, including its bicyclo[1.1.1]pentanyl core and various substituents, have been analyzed using molecular docking simulations to identify potential binding interactions with target proteins. These studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable tool for investigating novel therapeutic pathways.

In addition to its potential as a lead compound in drug discovery, 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-(3-propan-2-yl-1-bicyclo[1.1.1]pentanyl)acetic acid has also been explored in the context of material science and polymer chemistry. The rigid bicyclo[1.1.1]pentanyl ring can serve as a structural motif in designing high-performance polymers with enhanced mechanical properties and thermal stability. Furthermore, the presence of multiple functional groups allows for diverse chemical modifications, enabling the synthesis of tailored materials with specific functionalities.

The synthesis of this compound presents several challenges due to its complex structure and multiple stereocenters. However, recent developments in synthetic methodologies have made it possible to access such molecules with high efficiency and purity. Techniques such as asymmetric catalysis and transition metal-catalyzed reactions have been employed to construct key intermediates in the synthesis pathway. These advances have not only simplified the preparation process but also improved yields and enantioselectivity.

From a pharmacological perspective, CAS No. 2287261-97-4 has shown promise in preclinical studies as a potential therapeutic agent for various diseases. Its unique structural features are expected to contribute to its selectivity and efficacy when interacting with biological targets. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties for clinical applications.

The development of novel pharmaceuticals relies heavily on innovative chemical synthesis techniques and interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of compounds like CAS No. 2287261-97-4 exemplifies this collaborative approach, where structural complexity meets biological function to drive advancements in medicine.

In conclusion, CAS No. 2287261-97-4 and its corresponding product name 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-(3-propan-2-yli-bicyclo[1.1.]pentanyl)acetic acid represent a significant contribution to the field of medicinal chemistry. Their unique structural features, combined with their potential biological activity, make them valuable tools for drug discovery and material science research.